GS-143

• CAS No.: 916232-21-8
• Product Name: GS-143
• Molecular Formula: C28H19FN2O4
• Molecular Weight: 466.46
• IUPAC Name: 4-[(4E)-3-benzyl-4-[[5-(2-fluorophenyl)furan-2-yl]methylidene]-5-oxopyrazol-1-yl]benzoic acid
• Standard InChI: InChI=1S/C28H19FN2O4/c29-24-9-5-4-8-22(24)26-15-14-21(35-26)17-23-25(16-18-6-2-1-3-7-18)30-31(27(23)32)20-12-10-19(11-13-20)28(33)34/h1-15,17H,16H2,(H,33,34)/b23-17+
• Standard InChIKey: IZPMWFSVTDOCDI-HAVVHWLPSA-N
• SMILES: C1=CC=C(C=C1)CC2=NN(C(=O)C2=CC3=CC=C(O3)C4=CC=CC=C4F)C5=CC=C(C=C5)C(=O)O
• Appearance: Solid powder
• Description: GS-143 is a ß-TrCP1 ligase inhibitor.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: GS-143; GS 143; GS143
• Reference: 1: Rashmi BS, Gayathri D. Molecular characterization of gluten hydrolysing Bacillus sp. and their efficacy and biotherapeutic potential as probiotics using Caco-2 cell line. J Appl Microbiol. 2017 Sep;123(3):759-772. doi: 10.1111/jam.13517. Epub 2017 Aug 4. PubMed PMID: 28637081.; 2: Chen S, Wei YJ, Chen MM, Zhang ZT. Bilateral treatment: a strategy for enhancing the mechanical strength of machinable veneers. Dent Mater. 2010 Oct;26(10):961-7. doi: 10.1016/j.dental.2010.05.011. Epub 2010 Jul 23. PubMed PMID: 20655583.; 3: Hirose K, Wakashin H, Oki M, Kagami S, Suto A, Ikeda K, Watanabe N, Iwamoto I, Furuichi Y, Nakajima H. GS143, an IkappaB ubiquitination inhibitor, inhibits allergic airway inflammation in mice. Biochem Biophys Res Commun. 2008 Sep 26;374(3):507-11. doi: 10.1016/j.bbrc.2008.07.072. Epub 2008 Jul 24. PubMed PMID: 18656449.; 4: Nakajima H, Fujiwara H, Furuichi Y, Tanaka K, Shimbara N. A novel small-molecule inhibitor of NF-kappaB signaling. Biochem Biophys Res Commun. 2008 Apr 18;368(4):1007-13. doi: 10.1016/j.bbrc.2008.01.166. Epub 2008 Feb 12. PubMed PMID: 18275844.
• PubChem Compound: 121513876
• Last Modified: Nov 11 2021